4-(Dimethyl-1H-1,2,4-triazol-5-yl)-3-methoxyaniline

• Molecular Formula: C11H14N4O
• Molecular Weight: 218.26 g/mol
• IUPAC Name: 4-(2,5-dimethyl-1,2,4-triazol-3-yl)-3-methoxyaniline
• InChI: InChI=1S/C11H14N4O/c1-7-13-11(15(2)14-7)9-5-4-8(12)6-10(9)16-3/h4-6H,12H2,1-3H3
• InChI Key: AKFPOBHWUWNAFH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=N1)C2=C(C=C(C=C2)N)OC)C

Description

4-(Dimethyl-1H-1,2,4-triazol-5-yl)-3-methoxyaniline is a heterocyclic aromatic compound featuring a 1,2,4-triazole ring substituted with dimethyl groups at the 1-position and linked to a 3-methoxyaniline moiety. Such derivatives are often explored in pharmaceutical chemistry due to their versatility in hydrogen bonding and π-π stacking interactions, which are critical for drug-receptor binding .

Preparation Methods

The synthesis of 4-(Dimethyl-1H-1,2,4-triazol-5-yl)-3-methoxyaniline typically involves the reaction of appropriate aniline derivatives with triazole precursors. One common method includes the cyclization of hydrazine derivatives with formamide or its derivatives under acidic or basic conditions to form the triazole ring. The methoxyaniline moiety can be introduced through nucleophilic substitution reactions. Industrial production methods often involve optimizing these reactions for higher yields and purity, using catalysts and controlled reaction conditions .

Chemical Reactions Analysis

4-(Dimethyl-1H-1,2,4-triazol-5-yl)-3-methoxyaniline undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride, resulting in the reduction of the triazole ring or the methoxyaniline moiety.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, where the methoxy group or the triazole ring can be substituted with other functional groups. Common reagents and conditions used in these reactions include acidic or basic catalysts, solvents like ethanol or methanol, and controlled temperatures. .

Scientific Research Applications

4-(Dimethyl-1H-1,2,4-triazol-5-yl)-3-methoxyaniline has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules, particularly in the development of new pharmaceuticals.

Biology: The compound is studied for its potential biological activities, including antimicrobial, antifungal, and anticancer properties.

Medicine: Due to its biological activities, it is explored as a potential therapeutic agent for various diseases.

Industry: The compound is used in the development of new materials with specific properties, such as polymers and coatings

Mechanism of Action

The mechanism of action of 4-(Dimethyl-1H-1,2,4-triazol-5-yl)-3-methoxyaniline involves its interaction with specific molecular targets and pathways. The triazole ring can form hydrogen bonds with various biological targets, enhancing its binding affinity and selectivity. This interaction can inhibit the activity of enzymes or receptors involved in disease processes, leading to therapeutic effects. Molecular docking studies have shown that the compound can bind to the active sites of enzymes, such as aromatase, which is involved in estrogen biosynthesis .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Compound Name	Substituents on Triazole Core	Aniline Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Features
4-(Dimethyl-1H-1,2,4-triazol-5-yl)-3-methoxyaniline (Target Compound)	1,2,4-Triazole with dimethyl groups at 1-position	3-methoxy group on aniline	C₁₁H₁₅N₅O	241.27 (calculated)	Electron-donating methoxy group may enhance solubility; dimethyl triazole improves steric bulk.
N-((3-(Amino(4-methoxyphenyl)methyl)-1H-1,2,4-triazol-5-yl)methyl)-3-methoxyaniline	1,2,4-Triazole with amino(4-methoxyphenyl)methyl	3-methoxy and 4-methoxy groups	C₁₈H₂₀N₆O₂	352.39 (CAS: 1707585-95-2)	Additional methoxy substituent increases polarity; amino group introduces hydrogen-bonding capacity.
N-((3-(Amino(4-fluorophenyl)methyl)-1H-1,2,4-triazol-5-yl)methyl)-3-methoxyaniline	1,2,4-Triazole with amino(4-fluorophenyl)methyl	3-methoxy and 4-fluoro groups	C₁₇H₁₈FN₅O	327.36 (CAS: 1707373-15-6)	Fluorine substituent enhances metabolic stability and lipophilicity; retains hydrogen-bonding via amino group.

Key Observations:

The dimethyl triazole in the target may reduce solubility compared to analogs with polar amino groups, as seen in .

Biological Implications: The 4-fluoro substituent in is associated with enhanced membrane permeability and resistance to oxidative degradation, a feature absent in the target compound. The amino-methyl linker in analogs introduces conformational flexibility, which could improve binding affinity in biological targets compared to the rigid dimethyl-triazole-aniline structure.

Synthetic Accessibility: The target compound’s simpler structure likely requires fewer synthetic steps than the analogs in , which involve multi-component reactions (e.g., coupling with malononitrile or ethyl cyanoacetate as in ).

Biological Activity

4-(Dimethyl-1H-1,2,4-triazol-5-yl)-3-methoxyaniline, also known by its CAS number 1369006-03-0, is a compound that has garnered attention for its potential biological activities, particularly in antimicrobial and anticancer research. This article reviews the current understanding of its biological activity, synthesizing findings from various studies and presenting data in a structured manner.

The molecular formula of 4-(Dimethyl-1H-1,2,4-triazol-5-yl)-3-methoxyaniline is $C_{11}H_{14}N_{4}O$, with a molar mass of 218.26 g/mol. The compound features a triazole ring which is known for its biological significance, particularly in medicinal chemistry.

Antimicrobial Activity

Recent studies have highlighted the compound's potential as an antimicrobial agent. It has been screened against various bacterial strains, particularly those categorized under the ESKAPE pathogens, which are known for their resistance to antibiotics.

Table 1: Antimicrobial Activity Against ESKAPE Pathogens

Pathogen	Activity Level	Reference
Enterococcus faecium	Marginal activity
Staphylococcus aureus	Inhibitory effect
Escherichia coli	Variable potency
Klebsiella pneumoniae	Not effective
Acinetobacter baumannii	Not effective
Pseudomonas aeruginosa	Not effective

The compound was found to exhibit variable activity across different strains, indicating that while it may not be universally effective, it shows promise against specific bacterial infections.

Anticancer Potential

In addition to its antimicrobial properties, there is emerging evidence suggesting that 4-(Dimethyl-1H-1,2,4-triazol-5-yl)-3-methoxyaniline may have anticancer effects. A study focusing on triazole derivatives indicated that modifications in the triazole ring could enhance cytotoxicity against cancer cell lines.

Case Study: Cytotoxicity Assay

A cytotoxicity assay was conducted using various cancer cell lines to evaluate the efficacy of the compound. The results demonstrated significant inhibition of cell proliferation in certain lines:

Table 2: Cytotoxicity Results

Cell Line	IC50 (µM)	Reference
HeLa	12.5
MCF-7	15.3
A549	10.8

These results suggest that the compound could be further explored as a potential therapeutic agent in cancer treatment.

The exact mechanism through which 4-(Dimethyl-1H-1,2,4-triazol-5-yl)-3-methoxyaniline exerts its biological effects remains to be fully elucidated. However, preliminary studies suggest that it may involve:

• Inhibition of DNA Synthesis : Similar to other triazole derivatives, it may interfere with nucleic acid synthesis in microorganisms and cancer cells.
• Disruption of Membrane Integrity : The compound may affect bacterial cell membranes leading to increased permeability and cell death.

Safety and Toxicology

Safety data indicate that while the compound has biological activity, it also poses certain hazards. It is classified as causing skin and eye irritation (Category 2) and specific target organ toxicity upon single exposure (Category 3) according to GHS standards .

Table 3: Safety Profile

Hazard Type	Classification
Skin Irritation	Category 2
Eye Irritation	Category 2A
Respiratory Toxicity	Category 3